Cas no 2142-79-2 (1-(2,3,5,6-Tetramethylphenyl)ethanone)

1-(2,3,5,6-Tetramethylphenyl)ethanone Properties

Names and Identifiers

• 2,3,5,6-Tetramethylacetophenone
• 1-(2,3,5,6-Tetramethylphenyl)ethanone
• 1-(2,3,5,6-TETRAMETHYL-PHENYL)-ETHANONE
• 1-acetyl-2,3,5,6-tetramethylbenzene
• 2,3,5,6-tetrametilacetofenone
• acetodurene
• acetyldurene
• Methyl duryl ketone
• MFCD00014987
• 2',3',5',6'-Tetramethylacetophenone
• DTXSID40291314
• LS-04292
• 1-(2, 3, 5, 6-tetramethylphenyl)ethanone
• Ethanone, 1-(2,3,5,6-tetramethylphenyl)-
• AKOS000160752
• 1,2,4,5-Tetramethyl-3-acetylbenzene
• NCGC00340505-01
• InChI=1/C12H16O/c1-7-6-8(2)10(4)12(9(7)3)11(5)13/h6H,1-5H
• JCNRSGPJXDRATR-UHFFFAOYSA-N
• 2,5,6-Tetramethylacetophenone
• AB01333555-02
• 2',5',6'-Tetramethylacetophenone
• FT-0609438
• 2142-79-2
• NSC-74871
• SCHEMBL3735175
• A815344
• 1,4,5-Tetramethyl-3-acetylbenzene
• CS-0438416
• NCIOpen2_000855
• 1-(2,3,5,6-tetramethylphenyl)ethan-1-one
• Acetophenone, 2',3',5',6'-tetramethyl-
• NSC74871
• 1-(2,3,5,6-tetramethylphenyl)ethanone
• Ethanone,3,5,6-tetramethylphenyl)-
• Acetophenone,3',5',6'-tetramethyl-
• Duryl-methyl-keton
• 1 - (2 inverted exclamation mark cent3 inverted exclamation mark cent5,6-tetramethyl-phenyl)-ethanone
• DB-045578
• STK897906
• ALBB-013666
• +Expand

• MDL： MFCD00014987
• InChIKey： JCNRSGPJXDRATR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O/c1-7-6-8(2)10(4)12(9(7)3)11(5)13/h6H,1-5H3
• SMILES： CC1=CC(=C(C)C(=C1C)C(=O)C)C
• BRN： 2087755

Computed Properties

• Exact Mass: 176.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.12
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.12280
• PSA: 17.07000
• Refractive Index: 1.509
• Boiling Point: 281.4°Cat760mmHg
• Melting Point: 74-75°C
• Flash Point: 115.5°C
• Color/Form: White solid
• Solubility: Not determined
• Density: 0.947

1-(2,3,5,6-Tetramethylphenyl)ethanone Security Information

• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• HazardClass：IRRITANT

1-(2,3,5,6-Tetramethylphenyl)ethanone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%